Cas no 2229097-78-1 (2-(5-fluoro-2-nitrophenyl)morpholine)

• Product Name: 2-(5-fluoro-2-nitrophenyl)morpholine
• CAS No: 2229097-78-1
• MF: C₁₀H₁₁FN₂O₃
• MW: 226.204345941544
• CID: 5993600
• PubChem ID: 165669576
• Update Time: 2025-05-20

2-(5-fluoro-2-nitrophenyl)morpholine Chemical and Physical Properties

Names and Identifiers

• 2-(5-fluoro-2-nitrophenyl)morpholine
• EN300-1793724
• 2229097-78-1

• Inchi： 1S/C10H11FN2O3/c11-7-1-2-9(13(14)15)8(5-7)10-6-12-3-4-16-10/h1-2,5,10,12H,3-4,6H2
• InChI Key： LELOCNOSHVSODD-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C=1)C1CNCCO1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 226.07537038g/mol
• Monoisotopic Mass: 226.07537038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 67.1Ų

Additional information on 2-(5-fluoro-2-nitrophenyl)morpholine

2-(5-Fluoro-2-nitrophenyl)morpholine (CAS No: 2229097-78-1)

2-(5-Fluoro-2-nitrophenyl)morpholine is a chemical compound with the CAS registry number 2229097-78-1. This compound belongs to the class of morpholines, which are six-membered ring structures containing one oxygen atom and five carbon atoms. The presence of the 5-fluoro-2-nitrophenyl group attached to the morpholine ring introduces unique electronic and steric properties, making this compound a subject of interest in various fields of chemistry, particularly in drug discovery and materials science.

The morpholine core of this compound is a saturated heterocyclic amine, known for its versatility in organic synthesis. The substitution pattern on the phenyl ring—specifically, the fluoro and nitro groups at positions 5 and 2, respectively—plays a crucial role in determining the compound's reactivity, stability, and potential applications. The nitro group is a strong electron-withdrawing group, which can influence the electronic properties of the molecule, while the fluoro group adds both electron-withdrawing effects and steric hindrance.

Recent studies have highlighted the potential of 2-(5-fluoro-2-nitrophenyl)morpholine as a precursor for synthesizing bioactive molecules. For instance, researchers have explored its use in constructing heterocyclic frameworks that exhibit promising pharmacological activities. The compound's ability to undergo various nucleophilic substitutions and additions makes it a valuable building block in organic synthesis.

In terms of physical properties, 2-(5-fluoro-2-nitrophenyl)morpholine is typically a crystalline solid with a melting point that depends on its purity and crystallinity. Its solubility in common organic solvents such as dichloromethane and dimethylformamide has been studied extensively, making it suitable for various synthetic procedures. The compound's stability under different conditions has also been investigated, with findings indicating moderate thermal stability up to 150°C.

The synthesis of 2-(5-fluoro-2-nitrophenyl)morpholine involves a multi-step process that typically starts with the preparation of the substituted phenol derivative. This is followed by nucleophilic aromatic substitution or coupling reactions to introduce the morpholine moiety. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and minimizing environmental impact.

From an applications perspective, 2-(5-fluoro-2-nitrophenyl)morpholine has shown promise in several areas. In pharmaceutical chemistry, it serves as an intermediate for synthesizing drugs targeting various diseases, including cancer and neurodegenerative disorders. Its ability to modulate enzyme activity through non-covalent interactions makes it a valuable lead compound for drug design.

In materials science, this compound has been explored as a component in advanced polymers and coatings due to its unique electronic properties. The combination of the morpholine ring's flexibility and the phenyl substituent's rigidity provides materials with tailored mechanical and optical properties.

Recent research has also delved into the environmental fate of 2-(5-fluoro-2-nitrophenyl)morpholine, particularly its biodegradation pathways under aerobic and anaerobic conditions. Understanding its persistence in natural environments is crucial for assessing its potential ecological impact.

In conclusion, 2-(5-fluoro-2-nitrophenyl)morpholine (CAS No: 2229097-78-1) is a versatile compound with significant potential across multiple disciplines. Its unique structure, combined with recent advancements in synthetic methodologies and application studies, positions it as an important molecule for future research and development.